molecular formula C5H5FN2O B15229791 6-Fluoro-2-methylpyridazin-3(2H)-one

6-Fluoro-2-methylpyridazin-3(2H)-one

Cat. No.: B15229791
M. Wt: 128.10 g/mol
InChI Key: SDLGCKRGXJRLEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Fluoro-2-methylpyridazin-3(2H)-one is a fluorinated pyridazinone derivative characterized by a pyridazinone core substituted with a fluorine atom at position 6 and a methyl group at position 2. The fluorine substitution enhances electronegativity and metabolic stability, while the methyl group influences steric and electronic properties, modulating interactions with biological targets.

Properties

Molecular Formula

C5H5FN2O

Molecular Weight

128.10 g/mol

IUPAC Name

6-fluoro-2-methylpyridazin-3-one

InChI

InChI=1S/C5H5FN2O/c1-8-5(9)3-2-4(6)7-8/h2-3H,1H3

InChI Key

SDLGCKRGXJRLEN-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C=CC(=N1)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-2-methylpyridazin-3(2H)-one typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methylpyridazine and fluorinating agents.

    Cyclization: The cyclization step involves the formation of the pyridazine ring, which can be facilitated by using suitable catalysts and solvents.

Industrial Production Methods

In an industrial setting, the production of 6-Fluoro-2-methylpyridazin-3(2H)-one may involve continuous flow reactors to ensure efficient and scalable synthesis. The use of automated systems and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-2-methylpyridazin-3(2H)-one can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reduction reactions can convert the compound into its reduced forms using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

    Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; mild to moderate temperatures.

    Reduction: Lithium aluminum hydride, sodium borohydride; typically conducted in anhydrous solvents.

    Substitution: Sodium methoxide, potassium tert-butoxide; often performed in polar aprotic solvents.

Major Products

    Oxidation: Formation of N-oxides.

    Reduction: Formation of reduced pyridazine derivatives.

    Substitution: Formation of substituted pyridazine compounds with various functional groups.

Scientific Research Applications

6-Fluoro-2-methylpyridazin-3(2H)-one has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored as a lead compound in drug discovery for the development of new therapeutic agents.

    Industry: Utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-methylpyridazin-3(2H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridazinone Derivatives

Pyridazin-3(2H)-one derivatives exhibit diverse bioactivities depending on their substituents. Below is a detailed comparison of 6-fluoro-2-methylpyridazin-3(2H)-one with analogous compounds reported in the literature.

Substituent Effects on Physical and Chemical Properties
Compound Name Substituents Melting Point (°C) Key Functional Groups (IR peaks, cm⁻¹) Synthesis Yield (%)
6-Fluoro-2-methylpyridazin-3(2H)-one 6-F, 2-CH₃ Not reported C=O (1670–1713), C-F (1200–1250) Not available
6-(4-Methylphenyl)-2-phenylpyridazin-3(2H)-one 6-(4-CH₃C₆H₄), 2-C₆H₅ 306 C=O (1713), C=N (1674), Ar-H (3387) 29.3
5-Chloro-6-phenyl-2-substituted pyridazin-3(2H)-ones 5-Cl, 6-C₆H₅, variable R 180–250 C=O (1700–1750), C-Cl (650–750) 45–70
4-(4-Chlorophenyl)-6-morpholinopyridazin-3(2H)-one 4-ClC₆H₄, 6-morpholino Not reported C=O (1670), C-Cl (725) 60–75

Key Observations :

  • Fluorine vs. Chlorine : Fluorine’s electronegativity increases polarity and metabolic stability compared to chlorine, which may enhance bioavailability .
  • Aromatic Substitutions : Bulky aryl groups (e.g., 4-methylphenyl in ) reduce solubility but improve binding affinity to hydrophobic enzyme pockets.
  • Morpholino Groups: The morpholino substituent in introduces hydrogen-bonding capacity, critical for receptor interactions.
Pharmacological Activity
Compound Name Bioactivity Mechanism/Application
6-Fluoro-2-methylpyridazin-3(2H)-one Not explicitly reported (inferred) Potential COX inhibition or kinase modulation
4-(4-Chlorophenyl)-6-morpholinopyridazin-3(2H)-one Analgesic (comparable to aspirin) COX-1/2 inhibition
2/3-Substituted-6-(4-methylphenyl)pyridazinones Antimicrobial, anti-inflammatory Enzyme inhibition (e.g., PDE4)

Structural-Activity Relationships :

  • Fluorine Position : Fluorine at position 6 (vs. position 5 in ) may alter electron distribution, affecting binding to enzymatic active sites.
  • Methyl Group : The 2-methyl group in 6-fluoro-2-methylpyridazin-3(2H)-one likely reduces ring flexibility, stabilizing interactions with rigid protein domains.
Crystallographic and Structural Comparisons
Compound Name Dihedral Angle (Ar-Pyridazinone) Hydrogen Bonding Patterns
4-(4-Methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one 53.93° C–H⋯O chains along [101] direction
4-(4-Chlorophenyl)-6-morpholinopyridazin-3(2H)-one 45–55° (estimated) N–H⋯O and π-π stacking interactions

Implications :

  • Hydrogen Bonding: C–H⋯O interactions in pyridazinones stabilize crystal lattices, influencing solubility and formulation stability.

Challenges :

  • Regioselectivity : Fluorine incorporation at position 6 requires precise control to avoid byproducts.
  • Yield Optimization : Steric hindrance from the 2-methyl group may reduce reaction efficiency.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.